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Cat. No.: B15544569 Get Quote

Introduction

Poly(ADP-ribose) polymerase 1 (PARP1) is a crucial enzyme involved in DNA repair and the

maintenance of genomic stability. It is a validated therapeutic target in oncology, particularly for

cancers with deficiencies in DNA repair pathways. SK-575 is a highly potent and specific

proteolysis-targeting chimera (PROTAC) designed to induce the degradation of PARP1.[1][2][3]

[4][5] Unlike traditional inhibitors that only block the enzyme's activity, SK-575 facilitates the

ubiquitination and subsequent degradation of PARP1 by the proteasome, offering a distinct and

potentially more effective therapeutic strategy.[2] This application note provides a detailed

protocol for utilizing Western blotting to detect and quantify the degradation of PARP1 in

cultured cancer cells following treatment with SK-575.

Data Presentation
The efficacy of SK-575 in inducing PARP1 degradation and inhibiting cancer cell growth has

been demonstrated across various cell lines. The following tables summarize the key

quantitative data.

Table 1: In Vitro Efficacy of SK-575
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Parameter Cell Line Value Reference

IC50 (PARP1

inhibition)
- 2.30 nM [6]

IC50 (Cell Growth) MDA-MB-436 19 ± 6 nM [6]

Capan-1 56 ± 12 nM [6]

DC50 (PARP1

Degradation)
MDA-MB-436 1.26 nM [6]

Capan-1 6.72 nM [6]

SW620 0.509 nM [6]

IC50: Half-maximal inhibitory concentration. DC50: Half-maximal degradation concentration.

Signaling Pathway and Experimental Workflow
The mechanism of action of SK-575 involves hijacking the cell's natural protein disposal

system. The following diagrams illustrate the signaling pathway of SK-575-mediated PARP1

degradation and the general workflow for its detection by Western blot.
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Caption: SK-575 mediated PARP1 degradation pathway.
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1. Cell Culture and Treatment
(e.g., MDA-MB-436, Capan-1)

with SK-575

2. Cell Lysis and
Protein Quantification

3. SDS-PAGE

4. Protein Transfer
(to PVDF/Nitrocellulose)

5. Immunoblotting
(Primary & Secondary Antibodies)

6. Detection and Analysis
(Chemiluminescence & Densitometry)

Result: Quantification of
PARP1 Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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